Cas no 1214339-54-4 (2-(4'-Fluoro-4-(trifluoromethyl)biphenyl-2-yl)acetonitrile)

• Product Name: 2-(4'-Fluoro-4-(trifluoromethyl)biphenyl-2-yl)acetonitrile
• CAS No: 1214339-54-4
• MF: C₁₅H₉F₄N
• MW: 279.23227763176
• CID: 4789847
• Update Time: 2025-07-22

2-(4'-Fluoro-4-(trifluoromethyl)biphenyl-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4'-Fluoro-4-(trifluoromethyl)biphenyl-2-yl)acetonitrile

• Inchi： 1S/C15H9F4N/c16-13-4-1-10(2-5-13)14-6-3-12(15(17,18)19)9-11(14)7-8-20/h1-6,9H,7H2
• InChI Key： CVCRGGPUUFXZHH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CC(=CC=2)F)=C(CC#N)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4'-Fluoro-4-(trifluoromethyl)biphenyl-2-yl)acetonitrile

Research Brief on 2-(4'-Fluoro-4-(trifluoromethyl)biphenyl-2-yl)acetonitrile (CAS: 1214339-54-4): Recent Advances and Applications

The compound 2-(4'-Fluoro-4-(trifluoromethyl)biphenyl-2-yl)acetonitrile (CAS: 1214339-54-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 2-(4'-Fluoro-4-(trifluoromethyl)biphenyl-2-yl)acetonitrile as a key intermediate in the synthesis of novel bioactive molecules. Its biphenyl core, combined with fluorine and trifluoromethyl substituents, imparts distinct electronic and steric properties that enhance its reactivity and binding affinity to biological targets. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of derivatives of 2-(4'-Fluoro-4-(trifluoromethyl)biphenyl-2-yl)acetonitrile in inhibiting the activity of protein kinases involved in tumor proliferation. The study reported a significant reduction in cancer cell viability upon treatment with these derivatives, suggesting their potential as anticancer agents. Furthermore, the compound's stability and bioavailability were found to be favorable, making it a promising candidate for further preclinical evaluation.

In addition to its therapeutic potential, 2-(4'-Fluoro-4-(trifluoromethyl)biphenyl-2-yl)acetonitrile has also been explored for its utility in chemical biology. A recent publication in ACS Chemical Biology (2024) described its use as a fluorescent probe for detecting specific protein-protein interactions in live cells. The probe's high selectivity and sensitivity enabled real-time visualization of dynamic cellular processes, providing valuable insights into disease mechanisms.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its specificity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(4'-Fluoro-4-(trifluoromethyl)biphenyl-2-yl)acetonitrile (CAS: 1214339-54-4) represents a versatile and promising scaffold in chemical biology and drug discovery. Its unique chemical properties and demonstrated biological activities underscore its potential as a valuable tool for both basic research and therapeutic development. Future studies will likely explore its applications in a broader range of diseases and further elucidate its mechanism of action.